Cas no 65520-67-4 (2-Naphthalenesulfonic acid, 5,8-bis(1-methylethyl)-)

• Product name: 2-Naphthalenesulfonic acid, 5,8-bis(1-methylethyl)-
• CAS No: 65520-67-4
• MF: C₁₆H₂₀O₃S
• MW: 292.3932
• CID: 389041
• PubChem ID: 20476487

2-Naphthalenesulfonic acid, 5,8-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid, 5,8-bis(1-methylethyl)-
• 5,8-di(propan-2-yl)naphthalene-2-sulfonic acid
• 1,4-Diisopropylnaphthalene-6-sulfonic acid
• UNII-7458KGK24E
• 7458KGK24E
• SCHEMBL11157257
• 65520-67-4
• DTXSID50607725
• 5,8-Diisopropyl-2-naphthalenesulfonic acid
• Q27266248

• Inchi： InChI=1S/C16H20O3S/c1-10(2)13-7-8-14(11(3)4)16-9-12(20(17,18)19)5-6-15(13)16/h5-11H,1-4H3,(H,17,18,19)
• InChI Key： LBIHURUKKNLEAT-UHFFFAOYSA-N
• SMILES： CC(C)C1=C2C=CC(=CC2=C(C=C1)C(C)C)S(=O)(=O)O

Computed Properties

• Exact Mass: 292.11331567g/mol
• Monoisotopic Mass: 292.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.8Ų